Cas no 4714-66-3 (4-(3-methylbutyl)aminobenzonitrile)

• Product Name: 4-(3-methylbutyl)aminobenzonitrile
• CAS No: 4714-66-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5234730
• PubChem ID: 28476023
• Update Time: 2026-03-08

4-(3-methylbutyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(3-methylbutyl)amino]-
• 4-(3-methylbutyl)aminobenzonitrile

• Inchi： 1S/C12H16N2/c1-10(2)7-8-14-12-5-3-11(9-13)4-6-12/h3-6,10,14H,7-8H2,1-2H3
• InChI Key： COWYXIYUWPNTTQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NCCC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(3-methylbutyl)aminobenzonitrile

Comprehensive Overview of 4-(3-methylbutyl)aminobenzonitrile (CAS No. 4714-66-3): Properties, Applications, and Industry Insights

4-(3-methylbutyl)aminobenzonitrile (CAS No. 4714-66-3) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This nitrile derivative, featuring a 3-methylbutyl amino group attached to a benzonitrile core, has garnered significant attention due to its role as a key intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-(3-methylbutyl)aminobenzonitrile synthesis", "CAS 4714-66-3 applications", and "benzonitrile derivatives in drug discovery", reflecting its growing relevance in cutting-edge research.

The compound's molecular formula, C₁₂H₁₆N₂, and molecular weight of 188.27 g/mol make it a valuable building block for designing more complex molecules. Its polar nitrile group and secondary amine functionality enable diverse reactivity patterns, particularly in nucleophilic substitution and condensation reactions. Recent studies highlight its potential in creating bioactive scaffolds, aligning with the pharmaceutical industry's focus on targeted drug delivery and small-molecule therapeutics. Environmental considerations have also driven interest in green synthesis methods for such intermediates, with queries like "sustainable production of 4-(3-methylbutyl)aminobenzonitrile" trending in scientific databases.

In material science, CAS 4714-66-3 contributes to the development of advanced polymers and liquid crystal formulations. The compound's ability to modify interfacial properties makes it valuable for creating high-performance coatings—a topic frequently searched alongside terms like "functionalized benzonitriles for materials". Analytical techniques such as HPLC purity analysis and NMR characterization are crucial for quality control, as evidenced by frequent searches for "4-(3-methylbutyl)aminobenzonitrile spectral data" in research circles.

The global market for fine chemical intermediates like 4-(3-methylbutyl)aminobenzonitrile is projected to grow at a CAGR of 6.2% (2023-2030), driven by demand from Asia-Pacific pharmaceutical hubs. Regulatory compliance remains a critical focus, with researchers often inquiring about "REACH registration status of CAS 4714-66-3" and "GMP synthesis protocols". Emerging applications in photovoltaic materials and organic electronics further expand its commercial potential, particularly in technologies addressing renewable energy solutions—a hot topic across scientific and industrial forums.

Storage and handling recommendations for 4-(3-methylbutyl)aminobenzonitrile emphasize protection from moisture and oxidation, with optimal preservation under inert atmospheres at temperatures below 25°C. These protocols align with industry standards for nitrile-containing compounds, another frequently searched term among quality assurance professionals. The compound's melting point range (typically 68-72°C) and solubility profile (soluble in polar organic solvents like ethanol and DMSO) make it particularly useful for laboratory-scale reactions and industrial batch processes alike.

Recent patent analyses reveal innovative uses of CAS 4714-66-3 in catalytic asymmetric synthesis, responding to the pharmaceutical industry's need for chiral building blocks. This aligns with search trends showing increased interest in "enantioselective applications of aminobenzonitriles". Academic publications have also explored its role in metal-organic frameworks (MOFs), particularly for gas storage applications—a research area gaining traction due to global emphasis on carbon capture technologies.

For researchers investigating structure-activity relationships (SAR), 4-(3-methylbutyl)aminobenzonitrile offers valuable insights into how alkylamino substitutions influence molecular properties. This connects with frequent searches for "QSAR studies of benzonitrile derivatives" in medicinal chemistry forums. The compound's logP value (approximately 2.8) and hydrogen bonding capacity make it particularly interesting for bioavailability optimization studies—a critical consideration in modern preclinical drug development pipelines.

Supply chain dynamics for 4-(3-methylbutyl)aminobenzonitrile reflect broader trends in specialty chemicals distribution, with just-in-time delivery models gaining prominence to reduce inventory costs. Procurement specialists often search for "reliable CAS 4714-66-3 suppliers" alongside queries about batch certification documentation and technical datasheets. The compound's classification under non-hazardous chemicals (when handled properly) facilitates international shipping, though proper SDS documentation remains essential—a point emphasized in recent industry webinars on global chemical compliance.